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Compound of Interest

Compound Name: (-)-Hinesol

Cat. No.: B14799434 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential safety and logistical information for (-)-
Hinesol, a sesquiterpenoid under investigation for its potential therapeutic properties, including

as an anticancer agent.[1][2][3] Adherence to these operational and disposal plans is critical for

ensuring a safe laboratory environment.

Physical and Chemical Properties
A summary of the key physical and chemical properties of (-)-Hinesol is presented below. This

data is essential for understanding its behavior under various laboratory conditions.
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Property Value

Molecular Formula C₁₅H₂₆O[4][5][6]

Molecular Weight 222.37 g/mol [4][5]

Appearance Solid

Melting Point 56-58 °C[7]

Boiling Point 311-312 °C (estimated at 760 mm Hg)[7]

Flash Point 114.6 °C (estimated)[7]

Solubility
Soluble in alcohol and DMSO.[7][8] Insoluble in

water.[7]

Storage Temperature -20°C[4]

Hazard Identification and Personal Protective
Equipment (PPE)
While specific toxicity data for (-)-Hinesol is limited, it is prudent to handle it with care, as

similar sesquiterpenoids can exhibit varying degrees of toxicity.[8] The compound's

hydrocarbon structure suggests some level of flammability.[8]

Based on general best practices for handling solid organic compounds and available

information, the following personal protective equipment is recommended:

Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory

to protect against accidental splashes.

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, should be worn to prevent

skin contact.[9][10] Disposable gloves should be removed and replaced immediately after

any contact with the chemical.[10]

Body Protection: A standard laboratory coat should be worn to protect clothing and skin.[10]

[11]
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Respiratory Protection: While not typically required for handling small quantities of non-

volatile solids in a well-ventilated area, a respirator may be necessary if there is a risk of

generating dust or aerosols.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling (-)-Hinesol is crucial for minimizing exposure and ensuring

experimental integrity.

Preparation:

Before handling, ensure that all necessary PPE is readily available and in good condition.

Work should be conducted in a well-ventilated laboratory, preferably within a chemical

fume hood, especially when handling larger quantities or if there is a potential for

aerosolization.

Ensure that an eyewash station and safety shower are accessible.

Handling:

Avoid direct contact with the skin and eyes.

Minimize the creation of dust when handling the solid compound.

Use appropriate tools (e.g., spatulas, weighing paper) to handle the material.

Keep containers of (-)-Hinesol tightly closed when not in use.

Storage:

Store (-)-Hinesol in a cool, dry, and well-ventilated area at the recommended temperature

of -20°C.[4]

Store away from incompatible materials, such as strong oxidizing agents.
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Disposal Plan: Managing (-)-Hinesol Waste
Proper disposal of chemical waste is a critical aspect of laboratory safety and environmental

responsibility.

Solid Waste:

Collect all solid (-)-Hinesol waste, including contaminated consumables (e.g., weighing

paper, pipette tips), in a designated and clearly labeled hazardous waste container.

Do not mix with other waste streams.

Liquid Waste (Solutions):

Solutions containing (-)-Hinesol should be collected in a labeled hazardous waste

container for non-halogenated organic solvents.[12]

Never dispose of (-)-Hinesol solutions down the drain.[13][14] Terpenes can be toxic to

aquatic life.[15]

Empty Containers:

Thoroughly rinse empty containers with a suitable solvent (e.g., ethanol or acetone).

Collect the rinseate as hazardous liquid waste.

Once cleaned, the container can be disposed of according to institutional guidelines for

non-hazardous waste.

Waste Pickup:

Follow your institution's procedures for the collection and disposal of hazardous chemical

waste. This typically involves contacting your Environmental Health and Safety (EHS)

department.

Safe Handling Workflow
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The following diagram illustrates the logical workflow for the safe handling of (-)-Hinesol, from

initial preparation to final disposal.

Preparation
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Storage Disposal
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After Use
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14799434#personal-protective-equipment-for-
handling-hinesol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b14799434#personal-protective-equipment-for-handling-hinesol
https://www.benchchem.com/product/b14799434#personal-protective-equipment-for-handling-hinesol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14799434?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14799434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

